Cas no 2166793-56-0 ((2-phenyloxolan-2-yl)methanesulfonyl chloride)
(2-phenyloxolan-2-yl)methanesulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- (2-phenyloxolan-2-yl)methanesulfonyl chloride
- 2-Furanmethanesulfonyl chloride, tetrahydro-2-phenyl-
- (2-Phenyltetrahydrofuran-2-yl)methanesulfonyl chloride
- 2166793-56-0
- EN300-719373
-
- Inchi: 1S/C11H13ClO3S/c12-16(13,14)9-11(7-4-8-15-11)10-5-2-1-3-6-10/h1-3,5-6H,4,7-9H2
- InChI Key: NYEVMVHDWNNEBO-UHFFFAOYSA-N
- SMILES: O1CCCC1(C1=CC=CC=C1)CS(Cl)(=O)=O
Computed Properties
- Exact Mass: 260.0273931g/mol
- Monoisotopic Mass: 260.0273931g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 330
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 51.8Ų
Experimental Properties
- Density: 1.331±0.06 g/cm3(Predicted)
- Boiling Point: 390.3±25.0 °C(Predicted)
(2-phenyloxolan-2-yl)methanesulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-719373-0.05g |
(2-phenyloxolan-2-yl)methanesulfonyl chloride |
2166793-56-0 | 95% | 0.05g |
$312.0 | 2023-06-02 | |
| Enamine | EN300-719373-0.1g |
(2-phenyloxolan-2-yl)methanesulfonyl chloride |
2166793-56-0 | 95% | 0.1g |
$466.0 | 2023-06-02 | |
| Enamine | EN300-719373-0.25g |
(2-phenyloxolan-2-yl)methanesulfonyl chloride |
2166793-56-0 | 95% | 0.25g |
$666.0 | 2023-06-02 | |
| Enamine | EN300-719373-0.5g |
(2-phenyloxolan-2-yl)methanesulfonyl chloride |
2166793-56-0 | 95% | 0.5g |
$1046.0 | 2023-06-02 | |
| Enamine | EN300-719373-1.0g |
(2-phenyloxolan-2-yl)methanesulfonyl chloride |
2166793-56-0 | 95% | 1g |
$1343.0 | 2023-06-02 | |
| Enamine | EN300-719373-2.5g |
(2-phenyloxolan-2-yl)methanesulfonyl chloride |
2166793-56-0 | 95% | 2.5g |
$2631.0 | 2023-06-02 | |
| Enamine | EN300-719373-5.0g |
(2-phenyloxolan-2-yl)methanesulfonyl chloride |
2166793-56-0 | 95% | 5g |
$3894.0 | 2023-06-02 | |
| Enamine | EN300-719373-10.0g |
(2-phenyloxolan-2-yl)methanesulfonyl chloride |
2166793-56-0 | 95% | 10g |
$5774.0 | 2023-06-02 | |
| Aaron | AR01FLG5-50mg |
(2-phenyloxolan-2-yl)methanesulfonyl chloride |
2166793-56-0 | 95% | 50mg |
$454.00 | 2025-02-11 | |
| Aaron | AR01FLG5-100mg |
(2-phenyloxolan-2-yl)methanesulfonyl chloride |
2166793-56-0 | 95% | 100mg |
$666.00 | 2025-02-11 |
(2-phenyloxolan-2-yl)methanesulfonyl chloride Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on (2-phenyloxolan-2-yl)methanesulfonyl chloride
Introduction to (2-phenyloxolan-2-yl)methanesulfonyl chloride (CAS No. 2166793-56-0)
(2-phenyloxolan-2-yl)methanesulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. With the CAS number 2166793-56-0, this compound is recognized for its unique structural properties and potential applications in the synthesis of various bioactive molecules. This introduction aims to provide a comprehensive overview of the compound, its chemical characteristics, and its relevance in contemporary research.
The molecular structure of (2-phenyloxolan-2-yl)methanesulfonyl chloride consists of a phenyl ring attached to an oxolane ring, which is further functionalized with a methanesulfonyl chloride group. This configuration imparts distinct reactivity and makes it a valuable intermediate in organic synthesis. The presence of the methanesulfonyl chloride moiety enhances its utility in nucleophilic substitution reactions, facilitating the introduction of various functional groups into the molecule.
In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their pharmaceutical applications. The oxolane ring, also known as an epoxide derivative, is particularly noteworthy due to its ability to undergo ring-opening reactions under controlled conditions. This property makes (2-phenyloxolan-2-yl)methanesulfonyl chloride an attractive candidate for the synthesis of complex molecular architectures.
One of the most compelling aspects of this compound is its role in the development of drug candidates. Researchers have leveraged its reactivity to create derivatives that exhibit promising biological activities. For instance, studies have demonstrated its utility in generating compounds with potential antimicrobial and anti-inflammatory properties. The phenyl group in the molecule contributes to its binding affinity with biological targets, making it a valuable scaffold for drug design.
The synthesis of (2-phenyloxolan-2-yl)methanesulfonyl chloride involves multi-step organic transformations that highlight the compound's synthetic versatility. The process typically begins with the preparation of the oxolane ring, followed by functionalization with a phenyl group and subsequent introduction of the methanesulfonyl chloride moiety. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity.
Recent advancements in computational chemistry have further enhanced our understanding of the reactivity and mechanistic pathways associated with (2-phenyloxolan-2-yl)methanesulfonyl chloride. Molecular modeling studies have provided insights into how this compound interacts with biological targets, offering a foundation for rational drug design. These computational approaches are complemented by experimental investigations, which have validated many of the theoretical predictions.
The pharmaceutical industry has shown particular interest in derivatives of (2-phenyloxlan-2-yl)methanesulfonyl chloride due to their potential therapeutic benefits. Researchers are exploring its application in treating various diseases by modifying its structure to improve pharmacokinetic properties. For example, modifications aimed at enhancing solubility and reducing toxicity are being actively pursued.
In addition to pharmaceutical applications, this compound has found utility in materials science and agrochemical research. Its unique structural features make it a suitable candidate for developing novel polymers and specialty chemicals. The ability to incorporate diverse functional groups into its framework allows for tailored properties that can be advantageous in industrial applications.
The safety and handling of (2-phenyloxlanesulfonyl chloride
The environmental impact of using this compound is another area of concern. Efforts are underway to develop greener synthetic routes that minimize waste and reduce environmental footprint. These initiatives align with broader trends in sustainable chemistry aimed at promoting environmentally responsible practices.
In conclusion, (2-phenoxy lanesulfonyl chloride CAS No 2166793 56 0) represents a fascinating compound with diverse applications in pharmaceuticals, materials science, and agrochemicals Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop novel bioactive molecules or specialty chemicals As research continues to uncover new possibilities for this compound it will undoubtedly play an increasingly important role in advancing scientific knowledge and technological innovation
2166793-56-0 ((2-phenyloxolan-2-yl)methanesulfonyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)